Cas no 73590-58-6 (Omeprazole)

Omeprazole is a proton pump inhibitor (PPI) widely used in the treatment of gastric acid-related disorders, including gastroesophageal reflux disease (GERD), peptic ulcers, and Zollinger-Ellison syndrome. It functions by irreversibly inhibiting the H+/K+-ATPase enzyme in gastric parietal cells, thereby reducing acid secretion. Omeprazole offers high bioavailability and prolonged acid suppression, making it effective for both short-term symptom relief and long-term maintenance therapy. Its delayed-release formulation ensures stability in acidic environments, allowing targeted action in the small intestine. The compound is metabolized primarily by the hepatic CYP2C19 enzyme, with variations in metabolism influencing dosing requirements. Omeprazole is recognized for its clinical efficacy, safety profile, and compatibility with combination therapies.
Omeprazole structure
Omeprazole structure
Product Name:Omeprazole
CAS No:73590-58-6
MF:C17H19N3O3S
MW:345.41606259346
MDL:MFCD00083192
CID:59495
PubChem ID:4594
Update Time:2025-07-30

Omeprazole Chemical and Physical Properties

Names and Identifiers

    • Omeprazole
    • 1h-benzimidazole,5-methoxy-2-(((4-methoxy-3,5-dimethyl-2-pyridinyl)methyl)sulf
    • 2-Chloromethyl-3,5-dinmethyl-4-methoxypyridine
    • 5-methoxy-2-(((4-methoxy-3,5-dimethyl-2-pyridyl)methyl)sulfinyl)benzimidazol
    • audazol
    • aulcer
    • belmazol
    • ceprandal
    • elgam
    • (RS)-5-Methoxy-2-(4-methoxy-3,5-dimethyl-2-pyridylmethylsulphinyl)benzimidazole
    • Omeprazole solution
    • 5-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridyl)methylsulphinyl]-1H-benzimidazole
    • 5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)-methylsulfinyl]benzimidazole
    • 5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulphinyl]-1H-benzimidazole
    • 5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridyl)methyl]sulfinyl]-1H-benzimidazole
    • Losec
    • MEPRAL
    • miol
    • prysma
    • ulcsep
    • zimor
    • ZOLTUM
    • 6-methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
    • 5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole
    • Antra
    • 5-Methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]-3H-benzoimidazole
    • Vancomycin,22-O-(3-amino-2,3,6-trideoxy-3-C-methyl-a-L-arabino-hexopyranosyl)-N3''-[(4'-chloro[1,1'-biphenyl]-4-yl)methyl]-,(4''R)-
    • Prilosec
    • Esomeprazole
    • Omeprazon
    • Parizac
    • Omepral
    • Omapren
    • Zegerid
    • Mopral
    • Ulcometion
    • Pepticum
    • Inhipump
    • Gastrimut
    • Sanamidol
    • Prazidec
    • Secrepina
    • Peptilcer
    • Inhibitron
    • Gibancer
    • Dudencer
    • Dizprazol
    • Logastric
    • Indurgan
    • Gastroloc
    • Epirazole
    • Emeproton
    • Ulceral
    • Ozoken
    • Ulcozol
    • Ulcesep
    • Omizac
    • Ramezol
    • Omisec
    • Omezol
    • Zefxon
    • Ompanyt
    • Omeprol
    • Miracid
    • Desec
    • Ultop
    • Ulsen
    • Lomac
    • Omid
    • Omed
    • Ocid
    • OMEP
    • Regulacid
    • Prazentol
    • Demeprazo
    • H 16868
    • Procelac
    • BRD-A88691025-001-07-4
    • 1H-Benzimidazole, 5-methoxy-2-(((4-methoxy-3,5-dimethyl-2-pyridinyl)methyl)sulfinyl)-
    • FT-0601585
    • Omeprazolum [INN-Latin]
    • Prestwick_808
    • AKOS005066653
    • Omeprazole (JP17/USP/INN)
    • (omeprazole)5-Methoxy-2-(4-methoxy-3,5-dimethyl-pyridin-2-ylmethanesulfinyl)-1H-benzoimidazole
    • MLS006011759
    • OMEPRAZOLE [MART.]
    • Omesec
    • 5-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole
    • 6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1h-benzimidazole
    • Omebeta 20
    • Emilok
    • Esomeprazole Sodium
    • Gastrogard
    • 6-methoxy-2-(((4-methoxy-3,5-dimethyl pyridin-2-yl)methyl)sulfinyl)-1h-benzo[d]imidazole
    • Tox21_110686_1
    • EN300-117238
    • MLS001076112
    • FT-0653294
    • BO164173
    • D00455
    • CHEBI:77260
    • SR-01000003003-4
    • NCGC00016925-05
    • (-)-5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-sulfinyl]-1h-benzimidazole
    • Omeprazone
    • CCG-213517
    • 5-methoxy-2-{[(4-methoxy-3,5-dimethylpyridin-2-yl)methane]sulfinyl}-1H-1,3-benzodiazole
    • OMEPRAZOLE [WHO-DD]
    • NCGC00016925-11
    • OMEPRAZOLE (MART.)
    • Nopramin
    • Omezolan
    • NSC-759192
    • (RS)-5-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzimidazole
    • BCP13592
    • NCGC00016925-07
    • 1H-Benzimidazole,5-methoxy-2-[(R)-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-
    • 1H-BENZIMIDAZOLE,6-METHOXY-2-[(R)-[(4-METHOXY-3,5-DIMETHYL-2-PYRIDINYL)METHYL]SULFINYL]-
    • Tox21_200509
    • (R)-5-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
    • IDI1_032523
    • SR-01000003003-8
    • Zepral
    • 73590-58-6 (free form)
    • Prestwick2_000493
    • Q422210
    • NCGC00021522-03
    • Paprazol
    • Omeprazen
    • BCP21299
    • HMS2232B21
    • 6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1h-benzimidazole
    • BRD-A55962179-001-08-0
    • Omerprazole
    • SAN-15
    • SMR000058847
    • Omeprazole delayed-release
    • BPBio1_000425
    • NCGC00258063-01
    • Nexium IV
    • Omeprazole, solid
    • OMEPRAZOLE [INN]
    • MLS006010400
    • DL-462
    • OMEPRAZOLE (USP IMPURITY)
    • NSC 759192
    • Lensor
    • A892647
    • OMZ
    • Omeprazole, Pharmaceutical Secondary Standard; Certified Reference Material
    • SPBio_002306
    • A19447
    • 5-methoxy 2-[[(4-methoxy-3,5-dimethyl-2-pyrdinyl)-methyl]sulfinyl]-1H-benzimidazole
    • Prazolit
    • FT-0652860
    • AGI-010
    • 6-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]-1H-benzimidazole
    • Victrix
    • FT-0689771
    • 5-methoxy-2-((4-methoxy-3,5-dimethylpyridin-2-yl)
    • BRD-A55962179-001-04-9
    • NCGC00016925-08
    • Ortanol
    • HY-B0113
    • HMS3713D07
    • NCGC00016925-04
    • Gasec
    • Esomeprazole sodium salt
    • 5-Methoxy-2-
    • NCGC00021522-05
    • DTXSID6021080
    • HMS3394G17
    • 5-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridyl)methyl]sulfinyl- 1H-benzimidazole
    • AC-401
    • (.+/-.)-Omeprazole
    • 326602-80-6
    • 2-({[3,5-dimethyl-4-(methyloxy)pyridin-2-yl]methyl}sulfinyl)-5-(methyloxy)-1H-benzimidazole
    • OMEPRAZOLE [HSDB]
    • Esomperazole
    • CAS-73590-58-6
    • F0001-2386
    • Result
    • NCGC00016925-10
    • Omegast
    • Omeprazol
    • 161796-78-7
    • OMEPRAZOLE [USP-RS]
    • H-168/68
    • OMEPRAZOLE [USP MONOGRAPH]
    • DTXCID501080
    • STK623746
    • Tox21_110686
    • C17H19N3O3S
    • GTPL4279
    • KG60484QX9
    • 2-(((3,5-Dimethyl-4-methoxy-2-pyridyl)methyl)sulfinyl)-5-methoxy-1H-benzimidazole
    • HMS2090F11
    • AMY30573
    • H 168/68
    • HMS3677J07
    • HMS1528I05
    • H168/68
    • NC00380
    • 5-methoxy-2-[[(3,5-dimethyl-4-methoxy-2-pyridyl)methyl]sulfinyl]-1H-benzimidazole
    • HMS2052G17
    • Prestwick3_000493
    • HSDB 3575
    • rac-5-methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzimidazole
    • 5-methoxy-2-(2-(4-methoxy-3,5-dimethylpyridin-2-yl)ethylsulfinyl)-1H-benzo[d]imidazole
    • Ulzol
    • Omeprazole, analytical reference material
    • FT-0673283
    • BDBM50103597
    • Omeprazole 13CD3
    • OMEPRAZOLE COMPONENT OF ZEGERID
    • Osiren
    • 2,3,5-Trimethylpyridine/Omeprazole
    • 5-methoxy 2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1 H-benzimidazole
    • NCGC00016925-02
    • Omeprazole (Prilosec)
    • (S)-5-Methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-3H-benzoimidazole
    • YOSPRALA COMPONENT OMEPRAZOLE
    • Pharmakon1600-01505693
    • Omebeta
    • Omeprazol [INN-Spanish]
    • Prilosec (TN)
    • BIDD:GT0189
    • OMEPRAZOLE [ORANGE BOOK]
    • HMS3651A11
    • UPCMLD-DP075
    • MLS001424148
    • Omeprazole magnesium
    • Exter
    • CHEBI:7772
    • Aisi'aomeilazuona Esomeprazole Sodium
    • OMEPRAZOLE (USP MONOGRAPH)
    • Omeprazole - Bio-X
    • BRD-A55962179-001-20-5
    • NCGC00021522-04
    • 5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridyl)methyl]sulfinyl]-benzimidazole
    • SW196942-4
    • HS-0055
    • BCP05852
    • 5-Methoxy-2-(4-methoxy-3,5-dimethyl-pyridin-2-ylmethanesulfinyl)-1H-benzoimidazole (omeprazole)
    • Omez
    • HMS2090E16
    • CS-1868
    • (RS)-6-METHOXY-2-((4-METHOXY-3,5-DIMETHYLPYRIDIN-2-YL) METHYLSULFINYL)-1H-BENZO(D)IMIDAZOLE
    • Danlox
    • NSC751450
    • SR-01000003003-7
    • 5-Methoxy-2-(4-methoxy-3,5-dimethyl-pyridin-2-ylmethanesulfinyl)-1H-benzoimidazole(Omeprazole)
    • 5-methoxy 2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
    • MFCD23135254
    • Proclor
    • 5-methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
    • NSC759192
    • Olit
    • 6-methoxy-2-[[(4methoxy-3,5-dimethyl2-pyridinyl)methyl]sulfinyl]-1h-benzimidazole
    • 5-methoxy-2-{[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]sulfinyl}-1H-benzimidazole
    • s1389
    • NSC 751450
    • Opera_ID_1863
    • Nilsec
    • HMS2096D07
    • Omepradex
    • (+)-5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-sulfinyl]-1h-benzimidazole
    • O0359
    • AC-4676
    • 5-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridyl)methylsulfinyl]-1H-benzimidazole
    • Omeprazole [USAN:USP:INN:BAN:JAN]
    • CHEMBL1503
    • (+-)-Omeprazole
    • C07324
    • Erbolin
    • OMEPRAZOLE COMPONENT OF YOSPRALA
    • SR-01000003003
    • Tedec Ulceral
    • BDBM50241343
    • HMS1569D07
    • ( -)-Omeprazole
    • 5-Methoxy-2-((S)-((4-methoxy-3,5-dimethyl-2- pyridinyl)methyl)sulfinyl)-
    • ZEGERID COMPONENT OMEPRAZOLE
    • Omesek
    • SCHEMBL1191
    • OMEPRAZOLE [GREEN BOOK]
    • 5-methoxy-2-[[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]sulphinyl]1H-benzimidazole
    • BBL028172
    • MFCD00083192
    • 5-Methoxy-2-(((4-methoxy-3,5-dimethyl-2-pyridyl)methyl)sulfinyl)benzimidazole
    • 5-Methoxy-2-(4-methoxy-3,5-dimethyl-pyridin-2-ylmethanesulfinyl)-1H-benzoimidazole
    • Prestwick0_000493
    • 73590-58-6
    • 6-methoxy-2-[[(4-methoxy3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1h-benzimidazole
    • Maybridge4_002645
    • HMS3269D17
    • UPCMLD-DP075:001
    • omeprazolo
    • H 199
    • CHEBI:91766
    • Omeprazole-[d3]
    • (RS)-6-methoxy-2-((4-methoxy-3,5-dimethylpyridin-2-yl) methylsulfinyl)-1H-benzo[d]imidazole
    • A837865
    • DM-3458
    • 6-methoxy-2-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methylsulfinyl]-1H-benzimidazole
    • MLS000069373
    • CCRIS 7099
    • Morecon
    • Z1501475006
    • NSC-751450
    • 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole
    • SY077145
    • Prestwick1_000493
    • NCGC00016925-03
    • Omeprazolum
    • Antra MUPS
    • 2-(3-methoxy-2,4-dimethylbenzylsulfinyl)-6-methoxy-1H-benzo[d]imidazole
    • CCG-101130
    • Omeprazole,(S)
    • AKOS015895343
    • A02BC01
    • 5-methoxy-2-((4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl)-1H-benzo[d]imidazole
    • SY009746
    • NCGC00016925-01
    • Omeprazole, United States Pharmacopeia (USP) Reference Standard
    • OMEPRAZOLE [VANDF]
    • Nuclosina
    • OMEPRAZOLE [USAN]
    • cid_4594
    • 6-methoxy-2-((4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl)-1H-benzo[d]imidazole
    • Olexin
    • NCGC00016925-06
    • OMEPRAZOLE [JAN]
    • Pepticus
    • 119141-88-7
    • 5-Methoxy-2-(((4-methoxy-3,5-dimethyl-2-pyridinyl)methyl)sulfinyl)-1H-benzimidazole
    • 5-Methoxy-2[(4-methoxy-3,5-dimethyl-2-pyridyl)methylsulfinyl]-1H-benzimidazole
    • Omeprazole, European Pharmacopoeia (EP) Reference Standard
    • SCHEMBL11995456
    • Omeprazole Pellets
    • 5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulphinyl]-1H-benzimidazole
    • A937349
    • HMS3413J07
    • Omeprazole, British Pharmacopoeia (BP) Reference Standard
    • 6-methoxy-2-[[(4-methoxy-3,5dimethyl-2-pyridinyl)-methyl]sulfinyl]-1h-benzimidazole
    • OMEPRAZOLE [USP IMPURITY]
    • 5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridyl)methyl]sulfinyl]benzimidazole
    • Omeprazole for peak identification, European Pharmacopoeia (EP) Reference Standard
    • UNII-KG60484QX9
    • 5-METHOXY-2-(((4-METHOXY-3,5,-DIMETHYL-2-PYRIDINYL)-METHYL)SULPHINYL)-1H-BENZIMIDAZOLE
    • BSPBio_000385
    • Demeprazol
    • DB00338
    • OMEPRAZOLE [MI]
    • SBI-0206896.P001
    • Sunmark Omeprazole
    • careone omeprazole
    • Up and Up Omeprazole
    • Leader Omeprazole
    • caring mill omeprazole
    • Omeprazol (INN-Spanish)
    • Core Values Omeprazole
    • foster and thrive omeprazole
    • Good Sense Omeprazole
    • Harris Teeter Omeprazole
    • good now omeprazole
    • Equate omeprazole delayed releaseacid reducer
    • Exchange Select Omeprazole
    • Care One Omeprazole
    • Omeprazole (USAN:USP:INN:BAN:JAN)
    • Equaline Omeprazole
    • DG health omperazole
    • equaline omeprazole delayed release
    • Berkley and Jensen Omeprazole
    • Omeprazole Dr
    • Members Mark Omeprazole
    • Good Neighbor Pharmacy Omeprazole
    • good sense omeprazole delayed release
    • 24 hr omeprazole
    • Equate omeprazole delayed release
    • Topcare Omeprazole
    • Health Mart Omeprazole
    • Dg Health Omeprazole
    • Sound Body Omeprazole
    • OmeprazoleDR
    • OMEPRAZOLE (USP-RS)
    • Omeprazolum (INN-Latin)
    • OmeprazoleDelayed Release
    • Quality Choice Omeprazole
    • TopCare Omeprazole delayed release
    • Family Wellness Omeprazole
    • UlcerGard
    • Kirkland Signature Omeprazole
    • welby omeprazole
    • Signature Care Omeprazole
    • (S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
    • Esomeprazole sodium salt hydrate
    • 119141-88-7 (base)
    • 1261395-28-1
    • 6-Methoxy-2-[(S)-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole sodium salt
    • (s)-omeprazole sodium
    • (S)-Omeprazole sodium salt hydrate
    • NS00003806
    • 668985-31-7 (Mg)
    • 5-Methoxy-2-[(RS)-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]sulfinyl]-1H-benzimidazole
    • 2 Chloromethyl 3,5 Dimethyl-4-Methoxy Pyridine HCL
    • Omeprazole for peak identification
    • BRD-A55962179-001-23-9
    • 1H-benzimidazole, 6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-
    • PA-32540 component omeprazole
    • BRD-A55962179-001-21-3
    • BRD-A55962179-001-22-1
    • Omeprazole (JP18/USP/INN)
    • BRD-A55962179-001-24-7
    • JMB29391
    • Omeprazole-d6
    • TBB98531
    • Omeprazole (Standard)
    • Omeprazole - Bio-X trade mark
    • 668985-31-7
    • HY-B0113R
    • FM26561
    • 5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole;H 168 68
    • MDL: MFCD00083192
    • Inchi: 1S/C17H19N3O3S/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17/h5-8H,9H2,1-4H3,(H,19,20)
    • InChI Key: SUBDBMMJDZJVOS-UHFFFAOYSA-N
    • SMILES: S(C1=NC2C=CC(=CC=2N1)OC)(CC1C(C)=C(C(C)=CN=1)OC)=O

Computed Properties

  • Exact Mass: 345.11487
  • Monoisotopic Mass: 345.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 96.3
  • Surface Charge: 0
  • Tautomer Count: 2

Experimental Properties

  • Color/Form: White solid
  • Density: No data available
  • Melting Point: 156°C
  • Boiling Point: 600°C at 760 mmHg
  • Flash Point: Degrees Fahrenheit:48.2°F
    Degrees Celsius:9°C
  • Solubility: H2O: 0.5 mg/mL
  • Water Partition Coefficient: Soluble in water (0.5 mg/ml), DMSO (25 mg/ml), and ethanol (4.5 mg/ml).
  • Stability/Shelf Life: Stable, but hygroscopic and photosensitive. Incompatible with strong oxidizing agents. Store in the dark.
  • PSA: 77.1
  • LogP: 3.76540
  • Merck: 6845
  • Color/Form: 1.0 mg/mL in methanol
  • Solubility: Soluble in dichloromethane or chloroform, soluble in methanol.
  • Vapor Pressure: No data available

Omeprazole Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • RTECS:DD9087000
  • Hazardous Material Identification: Xi
  • Toxicity:LD50 in mice, rats (g/kg): 0.08, >0.05 i.v.; >4, >4 orally (Ekman)
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • Risk Phrases:R36/37/38

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73590-58-6 98.19%
100g
$93.0 2021-09-02

Omeprazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic acid ,  Hydrogen peroxide ,  STS (complexing agent) Catalysts: Protein (human SynSV6-8 cell pre-B lymphocyte growth-supporting) Solvents: Water
Reference
Synthesis and evaluation of omeprazole-based derivatives as eco-friendly corrosion inhibitors for Q235 steel in hydrochloric acid
Liu, Ying; Wang, Zhuo; Chen, Xiao; Zhang, Zhilin; Wang, Baozheng; et al, Journal of Environmental Chemical Engineering, 2022, 10(6),

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydrogen peroxide Catalysts: Ammonium molybdenum oxide ((NH4)6Mo7O24), hydrate (1:4) Solvents: Methyl ethyl ketone ,  Water ;  30 min, 0 °C; 0 °C
Reference
Process for preparation of proton pump inhibitors of benzimidazole derivatives
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Hydrogen peroxide ,  Ammonium molybdate ((NH4)2MoO4) Solvents: Water ;  90 min, pH 9.3, 20 - 25 °C
1.2 Reagents: Sodium thiosulfate
1.3 Reagents: Acetic acid Solvents: Water ;  pH 9.1
Reference
Monitoring and Quantification of Omeprazole Synthesis Reaction by In-Line Raman Spectroscopy and Characterization of the Reaction Components
Sahnic, Damir; Mestrovic, Ernest; Jednacak, Tomislav; Habinovec, Iva; Parlov Vukovic, Jelena; et al, Organic Process Research & Development, 2016, 20(12), 2092-2099

Omeprazole Raw materials

Omeprazole Preparation Products

Omeprazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:73590-58-6)Omeprazole
Order Number:LE11875;LE5870030
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:05
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Amadis Chemical Company Limited
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(CAS:73590-58-6)Omeprazole
Order Number:A937349
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:23
Price ($):229.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
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(CAS:73590-58-6)Omeprazole
Order Number:sfd18025
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Omeprazole Spectrogram

GC-MS
GC-MS
1H NMR Bruker CD3OD
1H NMR

Additional information on Omeprazole

Omeprazole (CAS No. 73590-58-6): A Comprehensive Guide to Its Properties, Uses, and Market Trends

Omeprazole, with the CAS number 73590-58-6, is a widely recognized proton pump inhibitor (PPI) that has revolutionized the treatment of acid-related disorders. This compound, often referred to by its brand name Prilosec, is a cornerstone in gastrointestinal therapy. Its mechanism of action involves the irreversible inhibition of the H+/K+-ATPase enzyme in gastric parietal cells, effectively reducing stomach acid production. This property makes Omeprazole a first-line treatment for conditions like gastroesophageal reflux disease (GERD), peptic ulcers, and Zollinger-Ellison syndrome.

The chemical structure of Omeprazole features a benzimidazole core with a substituted pyridine ring, contributing to its unique pharmacological profile. Unlike antacids that provide temporary relief, Omeprazole offers sustained acid suppression, making it highly effective for chronic conditions. Recent studies have also explored its potential role in Helicobacter pylori eradication when combined with antibiotics, addressing a common cause of peptic ulcers.

In the pharmaceutical market, Omeprazole remains one of the most prescribed medications worldwide. Its availability in various formulations—including delayed-release capsules, tablets, and oral suspensions—enhances patient compliance. The rise of generic Omeprazole products has significantly reduced treatment costs, making it accessible to a broader population. Market analysts project steady growth for PPIs, driven by increasing GERD prevalence and aging populations.

Beyond its primary indications, researchers are investigating Omeprazole's potential off-label uses. Some studies suggest it may have anti-inflammatory properties and could play a role in cancer prevention, particularly in Barrett's esophagus patients. However, these applications require further clinical validation. Another emerging topic is the debate around long-term Omeprazole use and its association with nutrient deficiencies (e.g., magnesium, vitamin B12) and bone health—a concern frequently searched by patients online.

From a manufacturing perspective, Omeprazole synthesis involves multi-step organic reactions, with strict quality control to ensure purity and stability. The compound's sensitivity to acidic environments necessitates specialized enteric coating technologies in drug formulations. Regulatory agencies like the FDA and EMA maintain rigorous standards for Omeprazole-based products, requiring extensive bioavailability and bioequivalence studies for generic approvals.

Environmental considerations have also come into focus, as Omeprazole residues are increasingly detected in wastewater. This has spurred research into advanced oxidation processes for pharmaceutical degradation. Meanwhile, the development of sustained-release formulations and combination therapies continues to expand Omeprazole's clinical utility while addressing compliance challenges in chronic treatment regimens.

For healthcare professionals and patients alike, understanding Omeprazole drug interactions is crucial. It affects the metabolism of several medications through CYP450 enzyme inhibition, including clopidogrel and certain antifungals. These interactions are among the top searched topics in medical databases, reflecting their clinical importance. Patient education materials increasingly emphasize proper dosing—typically 20-40 mg daily—and the importance of taking Omeprazole before meals for optimal efficacy.

The global Omeprazole market shows regional variations in usage patterns and regulatory approaches. In emerging economies, over-the-counter availability has increased self-medication rates, while other regions maintain prescription-only status. Digital health platforms now incorporate Omeprazole into telemedicine protocols for acid disorder management, reflecting healthcare's digital transformation. As precision medicine advances, pharmacogenetic testing for Omeprazole metabolism (CYP2C19 polymorphisms) may become more widespread to personalize therapy.

Looking ahead, Omeprazole maintains its position as an essential medicine despite newer PPI entrants. Its well-established safety profile, cost-effectiveness, and versatile formulations ensure continued relevance. Ongoing research into its molecular targets may uncover novel applications, while post-marketing surveillance addresses long-term safety questions. For researchers, the compound's unique chemistry continues to inspire derivative development, potentially leading to next-generation acid suppressants with improved properties.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:73590-58-6)Omeprazole
LE11875;LE5870030
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Amadis Chemical Company Limited
(CAS:73590-58-6)Omeprazole
A937349
Purity:99%
Quantity:500g
Price ($):229.0
Email